Cas no 1242336-79-3 (5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine substituent and a carboxylic acid group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of kinase inhibitors and other biologically active molecules. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further derivatization. The carboxylic acid group provides additional reactivity for amide formation or esterification. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for medicinal chemistry and materials science applications.

5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid structure

1242336-79-3 structure

Product Name:5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

CAS No:1242336-79-3

MF:C₈H₅IN₂O₂

MW:288.041973829269

CID:2760380

PubChem ID:72207432

Update Time:2025-06-08

5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
- P12149
- 1242336-79-3
- PB22893
- 5-IODO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLICACID
- 5-IODO-7-AZAINDOLE-3-CARBOXYLIC ACID
- CS-0183155
- Inchi： 1S/C8H5IN2O2/c9-4-1-5-6(8(12)13)3-11-7(5)10-2-4/h1-3H,(H,10,11)(H,12,13)
- InChI Key： HJOLCBNOZOKDFZ-UHFFFAOYSA-N
- SMILES： IC1=CN=C2C(=C1)C(C(=O)O)=CN2

Computed Properties

Exact Mass: 287.93957Da
Monoisotopic Mass: 287.93957Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66Å²

5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM318697-1g	5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	1g	$622	2021-06-09
Chemenu	CM318697-1g	5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%+	1g	$808	2023-11-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-100MG	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	100MG	￥ 1,056.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-250MG	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	250MG	￥ 1,689.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-500MG	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	500MG	￥ 2,818.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-1G	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	1g	￥ 4,224.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-5G	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	5g	￥ 12,672.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-10G	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	10g	￥ 21,120.00	2023-03-30
Ambeed	A365827-1g	5-Iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95+%	1g	$845.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB01926-100mg	5-iodo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid	1242336-79-3	95%	100mg	￥1055.0	2024-04-25